6894-43-5

Kahweol

In Stock

• CAS RN:
• 6894-43-5

• Formula:
• C20H26O3

• InChI:
• InChI=1S/C20H26O3/c1-18-7-5-16-14(6-9-23-16)15(18)4-8-19-10-13(2-3-17(18)19)20(22,11-19)12-21/h5-7,9,13,15,17,21-22H,2-4,8,10-12H2,1H3/t13-,15-,17+,18-,19+,20+/m1/s1

• InChIKey:
• JEKMKNDURXDJAD-HWUKTEKMSA-N

• Kahweol is a natural diterpene that is isolated from coffee beans. It increases glutathione S-transferase activity in the gut mucosa of mice and, with the diterpene cafestol, induces glutathione S-transferase expression in rat livers. Kahweol has anti-inflammatory effects in RAW macrophages, inhibiting LPS-induced nitric oxide and prostaglandin E2 production (IC50 = 54 and 23 μM, respectively). Kahweol also is antiangiogenic, blocking the proliferation of endothelial cells (IC50 = 50 μM) and inhibiting endothelial migration, invasion, and tube formation. Kahweol is easily oxidized in the presence of air.
  Kahweol belongs to the class of organic compounds known as naphthofurans. Naphthofurans are compounds containing a furan ring fused to a naphthalene moiety. Furan is a 5 membered- ring aromatic ring with four carbon and one oxygen atoms. Naphthalene is a polycyclic aroma...

methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

In Stock

• CAS RN:
• 886894-43-5

• Formula:
• C21H23N5O6

• InChI:
• InChI=1S/C21H23N5O6/c1-11-12(2)26-17-18(23(3)21(29)24(19(17)28)10-16(27)32-6)22-20(26)25(11)14-9-13(30-4)7-8-15(14)31-5/h7-9H,10H2,1-6H3

• InChIKey:
• QVQYHICELFHZEH-UHFFFAOYSA-N

• Methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O6 and its molecular weight is 441.444. The purity is usually 95%.